Cas no 39479-66-8 (2-[(4-bromo-2-chloronaphthalen-1-yl)amino]benzoic Acid)

• Product Name: 2-[(4-bromo-2-chloronaphthalen-1-yl)amino]benzoic Acid
• CAS No: 39479-66-8
• MF: C₁₇H₁₁BrClNO₂
• MW: 376.631742715836
• CID: 1514090
• PubChem ID: 217689
• Update Time: 2025-04-21

2-[(4-bromo-2-chloronaphthalen-1-yl)amino]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-bromo-2-chloronaphthalen-1-yl)amino]benzoic Acid
• SureCN11795933
• N-(2-Chloro-4-bromo-1-naphthyl)anthranilic acid
• 2-((4-Bromo-2-chloro-1-naphthalenyl)amino)benzoic acid
• AC1Q5U9S
• AC1L537D
• AR-1D5832
• Benzoic acid, 2-((4-bromo-2-chloro-1-naphthalenyl)amino)-
• CTK4I1408
• SureCN11795933; N-(2-Chloro-4-bromo-1-naphthyl)anthranilic acid; 2-((4-Bromo-2-chloro-1-naphthalenyl)amino)benzoic acid; AC1Q5U9S; AC1L537D; AR-1D5832; Benzoic acid, 2-((4-bromo-2-chloro-1-naphthalenyl)amino)-; N-(2-chloro-4-bromo-1-naphthyl)anthranilic acid; CTK4I1408;
• 39479-66-8
• DTXSID80192619
• SCHEMBL11795933

• Inchi： 1S/C17H11BrClNO2/c18-13-9-14(19)16(11-6-2-1-5-10(11)13)20-15-8-4-3-7-12(15)17(21)22/h1-9,20H,(H,21,22)
• InChI Key： PJZOJQAGNMOPBY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C2C=CC=CC=21)NC1C=CC=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 374.96623
• Monoisotopic Mass: 374.96617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33